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one hydrochloride

CAS No.: 201145-61-1

Cat. No.: B1528241
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Structural Optimization, Synthesis, and Biological Profiling of Sterol Biosynthesis Inhibitors

Introduction: The Morpholine Pharmacophore
The morpholine ring is a privileged structure in agrochemical design, particularly within the

fungicide class known as Sterol Biosynthesis Inhibitors (SBIs). Unlike their lipophilic carbocyclic

analogs, morpholine derivatives offer a unique balance of lipophilicity (

) and basicity (

), facilitating systemic transport through plant phloem and xylem while maintaining high affinity
for fungal cytochrome enzymes.

This guide details the technical application of morpholine derivatives, focusing on their

mechanism as Group 5 fungicides, synthetic protocols for library generation, and validated

assays for biological profiling.

Mechanistic Basis: Dual-Target Inhibition
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Morpholine fungicides (e.g., Fenpropimorph, Tridemorph) are classified under FRAC Code 5

(Amines). Their efficacy stems from the inhibition of the ergosterol biosynthesis pathway, a

critical component of fungal cell membrane integrity.[1]

Mode of Action (MoA)
Unlike azoles (DMI fungicides) which target the C14-demethylase (CYP51), morpholines act

later in the pathway. They function as high-energy carbocation transition state mimics, inhibiting

two specific enzymes:

-Reductase (ERG24): Prevents reduction of the C14 double bond.[1]

-Isomerase (ERG2): Blocks the shift of the double bond from C8 to C7.[1]

Consequence: This dual inhibition leads to the depletion of ergosterol and the accumulation of

toxic "aberrant" sterols (e.g., ignosterol, fecosterol), causing membrane leakage and fungal cell

death.

Pathway Visualization
The following diagram illustrates the ergosterol pathway and the specific blockade points

induced by morpholine derivatives.
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Figure 1: Ergosterol biosynthesis pathway highlighting the dual inhibition sites (ERG24 and

ERG2) targeted by morpholine fungicides.

Synthetic Protocol: Reductive Amination
To generate a library of morpholine derivatives, Reductive Amination is the preferred method

due to its tolerance of functional groups and high yield. This protocol introduces the morpholine

moiety onto an aldehyde or ketone scaffold.

Materials
Amine: Morpholine (1.0 equiv)

Carbonyl: Substituted Benzaldehyde or Acetophenone derivative (1.0 equiv)

Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)

) (1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Catalyst: Glacial Acetic Acid (AcOH) (1.0 equiv - essential for ketone activation)

Step-by-Step Procedure
Activation: In a dry round-bottom flask under

atmosphere, dissolve the carbonyl substrate (10 mmol) and morpholine (10 mmol) in DCE
(50 mL).

Catalysis: Add Glacial AcOH (10 mmol). Stir at room temperature for 30 minutes to form the

iminium ion intermediate. Note: If the solution turns cloudy, ensure moisture is excluded.

Reduction: Cool the mixture to 0°C. Add NaBH(OAc)

(15 mmol) portion-wise over 15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor

conversion via TLC (Mobile phase: 5% MeOH in DCM).
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Quench: Quench reaction with saturated aqueous NaHCO

(30 mL). Stir until gas evolution ceases.

Extraction: Extract the aqueous layer with DCM (

mL). Combine organic layers, dry over anhydrous Na

SO

, and concentrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexane:EtOAc

gradient) to yield the target morpholine derivative.

Physicochemical Profiling
Morpholine is often selected over piperidine to modulate solubility. The oxygen atom reduces

lipophilicity (

) and increases water solubility, which is vital for systemic agrochemicals that must translocate
within the plant.

Table 1: Comparative Properties of Saturated Heterocycles
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Property Morpholine Piperidine Pyrrolidine
Impact on
Agrochemical
Design

Formula
Morpholine is the

most polar.

LogP -0.86 0.84 0.46

Lower LogP

enhances

phloem mobility.

pKa (Conj. Acid) 8.36 11.22 11.27

Lower basicity

reduces soil

binding (cation

exchange).

H-Bond

Acceptors
2 (N, O) 1 (N) 1 (N)

Additional O-

atom improves

metabolic

stability.

Biological Assay Protocols
Trustworthy data requires robust, self-validating assays. The following protocols cover in vitro

intrinsic activity and in vivo efficacy.

In Vitro: Mycelial Growth Inhibition (Poisoned Food
Technique)
Objective: Determine the

of the derivative against Botrytis cinerea or Fusarium graminearum.

Media Prep: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.

Compound Dosing: Dissolve morpholine derivatives in DMSO. Add to molten agar to achieve

final concentrations of 0.1, 1, 10, 50, and 100 ppm. (Final DMSO concentration < 1%).

Plating: Pour 20 mL of "poisoned" agar into sterile petri dishes. Allow to solidify.
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Inoculation: Place a 5mm mycelial plug (from the margin of an actively growing colony) in the

center of the plate.

Incubation: Incubate at 25°C in the dark for 72–96 hours.

Measurement: Measure colony diameter (mm) in two perpendicular directions.

Calculation:

Where

= growth in control (DMSO only),

= growth in treatment.

In Vivo: Preventive Foliar Spray (Wheat Powdery Mildew)
Objective: Assess efficacy on whole plants (Erysiphe graminis on Wheat).

Planting: Grow winter wheat (cv. Monopol) in pots until the 2-leaf stage (BBCH 12).

Application: Spray plants with the morpholine derivative formulated in 5% acetone/water +

0.05% Tween 20. Use a spray cabinet to ensure uniform coverage (200 L/ha equivalent).

Drying: Allow plants to dry for 24 hours.

Inoculation: Dust plants with dry spores of E. graminis.

Incubation: Maintain at 20°C, 60% humidity for 7 days.

Scoring: Visually estimate the percentage of leaf area covered by pustules (0–100%).

Compare to untreated control.

Research Workflow
The following diagram outlines the iterative cycle for developing high-efficacy morpholine

agrochemicals.
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Figure 2: Iterative workflow for the discovery and optimization of morpholine-based

agrochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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